Cas no 1261913-77-2 (4-(3-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid)

4-(3-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a 3-methoxy group and a 3-(N,N-dimethylsulfamoyl)phenyl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research as an intermediate or building block. The dimethylsulfamoyl group enhances solubility and bioavailability, while the methoxy substitution can influence electronic and steric effects, facilitating targeted reactivity. Its well-defined aromatic system and functional group diversity make it suitable for applications in drug discovery, particularly in the development of sulfonamide-based therapeutics. The compound's high purity and stability ensure reliable performance in synthetic workflows.

4-(3-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid structure

1261913-77-2 structure

Product Name:4-(3-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid

CAS No:1261913-77-2

MF:C₁₆H₁₇NO₅S

MW:335.374883413315

MDL:MFCD18322967

CID:5177944

Update Time:2026-03-05

4-(3-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid
- MDL： MFCD18322967
- Inchi： 1S/C16H17NO5S/c1-17(2)23(20,21)13-6-4-5-11(9-13)14-8-7-12(16(18)19)10-15(14)22-3/h4-10H,1-3H3,(H,18,19)
- InChI Key： LWLZTEDHYAQFTQ-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=CC=2OC)C=1)(N(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 513
XLogP3: 2.2
Topological Polar Surface Area: 92.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330246-5 g	4-(3-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid, 95%; .	1261913-77-2	95%	5 g	€1,159.00	2023-07-19
abcr	AB330246-5g	4-(3-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid, 95%; .	1261913-77-2	95%	5g	€1159.00	2025-04-21